Cas no 2679835-81-3 ((2S)-1-(tert-butoxy)-1-oxopentan-2-ylcarbamic acid)
(2S)-1-(tert-butoxy)-1-oxopentan-2-ylcarbamic acid Chemical and Physical Properties
Names and Identifiers
-
- [(2S)-1-(tert-butoxy)-1-oxopentan-2-yl]carbamic acid
- 2679835-81-3
- EN300-28273721
- (2S)-1-(tert-butoxy)-1-oxopentan-2-ylcarbamic acid
-
- Inchi: 1S/C10H19NO4/c1-5-6-7(11-9(13)14)8(12)15-10(2,3)4/h7,11H,5-6H2,1-4H3,(H,13,14)/t7-/m0/s1
- InChI Key: RNFICUCWZCXFQB-ZETCQYMHSA-N
- SMILES: O(C([C@H](CCC)NC(=O)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 217.13140809g/mol
- Monoisotopic Mass: 217.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 75.6Ų
(2S)-1-(tert-butoxy)-1-oxopentan-2-ylcarbamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28273721-1g |
[(2S)-1-(tert-butoxy)-1-oxopentan-2-yl]carbamic acid |
2679835-81-3 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-28273721-5g |
[(2S)-1-(tert-butoxy)-1-oxopentan-2-yl]carbamic acid |
2679835-81-3 | 5g |
$1572.0 | 2023-09-09 | ||
| Enamine | EN300-28273721-10g |
[(2S)-1-(tert-butoxy)-1-oxopentan-2-yl]carbamic acid |
2679835-81-3 | 10g |
$2331.0 | 2023-09-09 | ||
| Enamine | EN300-28273721-0.05g |
[(2S)-1-(tert-butoxy)-1-oxopentan-2-yl]carbamic acid |
2679835-81-3 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28273721-0.1g |
[(2S)-1-(tert-butoxy)-1-oxopentan-2-yl]carbamic acid |
2679835-81-3 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28273721-0.25g |
[(2S)-1-(tert-butoxy)-1-oxopentan-2-yl]carbamic acid |
2679835-81-3 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28273721-0.5g |
[(2S)-1-(tert-butoxy)-1-oxopentan-2-yl]carbamic acid |
2679835-81-3 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28273721-1.0g |
[(2S)-1-(tert-butoxy)-1-oxopentan-2-yl]carbamic acid |
2679835-81-3 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28273721-2.5g |
[(2S)-1-(tert-butoxy)-1-oxopentan-2-yl]carbamic acid |
2679835-81-3 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28273721-5.0g |
[(2S)-1-(tert-butoxy)-1-oxopentan-2-yl]carbamic acid |
2679835-81-3 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 |
(2S)-1-(tert-butoxy)-1-oxopentan-2-ylcarbamic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on (2S)-1-(tert-butoxy)-1-oxopentan-2-ylcarbamic acid
(2S)-1-(tert-butoxy)-1-oxopentan-2-ylcarbamic Acid: A Comprehensive Overview
The compound with CAS No. 2679835-81-3, known as (2S)-1-(tert-butoxy)-1-oxopentan-2-ylcarbamic acid, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable intermediate in the synthesis of bioactive molecules. The (2S) configuration at the chiral center is particularly important, as it contributes to the compound's biological activity and selectivity.
The structure of (2S)-1-(tert-butoxy)-1-oxopentan-2-ylcarbamic acid consists of a pentanoyl backbone with a tert-butoxy group at position 1 and a carbamic acid moiety at position 2. The tert-butoxy group serves as a protecting group for the hydroxyl functionality, while the carbamic acid group introduces acidic properties to the molecule. This combination of functional groups makes the compound versatile in various synthetic transformations. Recent studies have highlighted its role in the construction of complex molecular architectures, particularly in the synthesis of peptide analogs and bioisosteres.
One of the most notable aspects of this compound is its stereochemical integrity. The (2S) configuration ensures that the molecule interacts selectively with biological targets, making it an ideal candidate for enantioselective synthesis. Researchers have employed this compound in the development of chiral catalysts and asymmetric induction methodologies, further underscoring its importance in modern organic chemistry.
Recent advancements in synthetic methodology have led to improved routes for the preparation of (2S)-1-(tert-butoxy)-1-oxopentan-2-ylcarbamic acid. For instance, enzymatic resolutions and asymmetric catalysis have been utilized to enhance the enantiomeric excess of this compound, making it more accessible for large-scale applications. These developments align with the growing demand for sustainable and efficient synthetic strategies in the pharmaceutical industry.
In terms of biological activity, this compound has shown promise as a precursor to bioactive molecules with potential therapeutic applications. Studies have demonstrated its ability to modulate enzyme activity and influence cellular signaling pathways. For example, derivatives of this compound have been investigated for their potential as inhibitors of kinases and other drug targets associated with diseases such as cancer and neurodegenerative disorders.
The versatility of (2S)-1-(tert-butoxy)-1-oxopentan-2-ylcarbamic acid extends to its use in peptide synthesis. Its carbamic acid functionality allows for efficient coupling reactions, enabling the construction of complex peptide sequences with high fidelity. This has made it an invaluable tool in the study of protein-protein interactions and the design of peptide-based therapeutics.
From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, stereochemistry, and intermolecular interactions. Such information is critical for understanding its behavior in both synthetic and biological systems.
In conclusion, (2S)-1-(tert-butoxy)-1-oxopentan-2-ylcarbamic acid is a versatile and valuable compound with wide-ranging applications in medicinal chemistry and drug discovery. Its unique structure, stereochemical properties, and functional groups make it an essential building block for constructing bioactive molecules. As research continues to uncover new synthetic methods and biological applications for this compound, its role in advancing therapeutic development is expected to grow significantly.
2679835-81-3 ((2S)-1-(tert-butoxy)-1-oxopentan-2-ylcarbamic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)